Cas no 941900-62-5 (4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-phenylbutanamide)

• Product Name: 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-phenylbutanamide
• CAS No: 941900-62-5
• MF: C₂₅H₂₂N₂O₅S
• MW: 462.517585277557
• CID: 6229472
• PubChem ID: 18593156
• Update Time: 2025-06-09

4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-phenylbutanamide
• 941900-62-5
• 4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-phenylbutanamide
• AKOS024481184
• 4-[(9,10-dioxoanthracen-2-yl)sulfonyl-methylamino]-N-phenylbutanamide
• F3247-0143

• Inchi： 1S/C25H22N2O5S/c1-27(15-7-12-23(28)26-17-8-3-2-4-9-17)33(31,32)18-13-14-21-22(16-18)25(30)20-11-6-5-10-19(20)24(21)29/h2-6,8-11,13-14,16H,7,12,15H2,1H3,(H,26,28)
• InChI Key： AFELWJVXOFZPEM-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)(N(C)CCCC(NC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 462.12494298g/mol
• Monoisotopic Mass: 462.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Additional information on 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)-N-phenylbutanamide

Professional Introduction to 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido-N-phenylbutanamide and Its CAS No. 941900-62-5

The compound with the CAS number 941900-62-5, specifically named as 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido-N-phenylbutanamide, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this substance incorporates a benzanamide moiety linked to a sulfonamido group derived from anthracene, which is a well-known scaffold in the development of bioactive molecules.

In recent years, the exploration of heterocyclic compounds has led to the discovery of numerous pharmacologically relevant entities. The anthracene core in this compound is particularly noteworthy, as it is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. The presence of a sulfonamido group not only enhances the solubility and bioavailability of the molecule but also introduces a site for further chemical modification, allowing for the development of derivatives with tailored properties.

The N-methyl substituent in the benzanamide part of the structure contributes to the overall lipophilicity of the compound, which is a critical factor in determining its pharmacokinetic profile. This balance between hydrophilicity and lipophilicity is essential for achieving optimal absorption, distribution, metabolism, and excretion (ADME) properties. Furthermore, the phenylbutanamide moiety adds an additional layer of complexity to the molecule's interactions with biological systems, potentially enabling it to engage with multiple targets simultaneously.

Recent studies have highlighted the importance of sulfonamido-containing compounds in drug discovery. These molecules have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of atoms in 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido-N-phenylbutanamide suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been instrumental in constructing the complex molecular architecture.

In terms of biological activity, preliminary studies have indicated that this compound may possess inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, its sulfonamido moiety could interact with bacterial enzymes involved in metabolic pathways, potentially leading to novel antimicrobial agents. Additionally, the anthracene core has been reported to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

The N-phenylbutanamide group may also contribute to the compound's ability to modulate signaling pathways associated with inflammation and cancer progression. By binding to specific targets within these pathways, the molecule could interfere with disease processes at multiple levels. This multifaceted approach is particularly attractive in drug development, as it increases the likelihood of achieving therapeutic efficacy while minimizing side effects.

Computational modeling and molecular dynamics simulations have been utilized to gain insights into the binding interactions of this compound with potential biological targets. These studies have provided valuable information about the binding affinity and mode of action, guiding further optimization efforts. By integrating experimental data with computational predictions, researchers can design more effective derivatives with enhanced potency and selectivity.

The potential applications of 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido-N-phenylbutanamide extend beyond traditional pharmaceutical uses. Its unique structural features make it a promising candidate for development as an agrochemical or as a tool compound in biochemical research. The ability to modify specific parts of its molecular structure allows for customization according to different application requirements.

In conclusion, this compound represents a significant contribution to the field of medicinal chemistry. Its innovative design and potential therapeutic benefits make it a compelling subject for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.